Cas no 2172106-77-1 (3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}cyclopentane-1-carboxylic acid)

• Product Name: 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}cyclopentane-1-carboxylic acid
• CAS No: 2172106-77-1
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6286531
• PubChem ID: 165568675
• Update Time: 2025-06-27

3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}cyclopentane-1-carboxylic acid
• 3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}cyclopentane-1-carboxylic acid
• 2172106-77-1
• EN300-1522491

• Inchi： 1S/C26H28N2O5/c29-23(27-17-10-9-16(13-17)24(30)31)14-26(11-12-26)28-25(32)33-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,16-17,22H,9-15H2,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： ZEPZKSUSHXFGAZ-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(NC2CCC(C(=O)O)C2)=O)CC1)=O

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}cyclopentane-1-carboxylic acid

3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}cyclopentane-1-carboxylic acid: A Comprehensive Overview

The compound with CAS No 2172106-77-1, known as 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}cyclopentane-1-carboxylic acid, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which incorporates a cyclopentane ring, a cyclopropane moiety, and a fluorenylmethoxycarbonyl (Fmoc) group. The presence of these functional groups makes it a valuable substrate for various chemical reactions and applications.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery. The unique strain energy associated with the cyclopropane ring can impart interesting pharmacological properties, such as increased bioavailability and enhanced binding affinity to target proteins. In this compound, the cyclopropane is further substituted with an Fmoc group, which is a well-known protecting group in peptide synthesis. This combination not only enhances the stability of the molecule but also opens up possibilities for its use in peptide-based drug design.

The Fmoc group itself has been extensively studied for its role in solid-phase peptide synthesis (SPPS). Its ability to protect amino groups during synthesis while remaining stable under mild conditions has made it indispensable in modern peptide chemistry. In this compound, the Fmoc group is attached to a cyclopropylamine moiety, creating a unique structure that could serve as a building block for more complex molecules. Researchers have explored similar structures in the context of developing new antibiotics and anticancer agents, where the strain energy of the cyclopropane ring can be leveraged to create novel bioactive compounds.

Another intriguing aspect of this compound is its cyclopentane carboxylic acid core. Cyclopentane derivatives are known for their versatility in organic synthesis, often serving as intermediates in the construction of more complex ring systems. The carboxylic acid functionality adds another layer of reactivity, enabling further modifications such as esterification or amidation. This makes the compound a versatile starting material for exploring new chemical reactions and potential drug candidates.

Recent advancements in computational chemistry have allowed researchers to model the electronic properties and conformational flexibility of this compound with unprecedented accuracy. These studies have revealed that the molecule exhibits a high degree of conformational rigidity due to the strained cyclopropane ring and the bulky Fmoc group. This rigidity could be advantageous in designing molecules with specific stereochemical requirements, such as those targeting enzyme active sites or receptor binding pockets.

In terms of synthetic methodology, this compound represents a triumph in modern organic synthesis. Its construction likely involves a combination of coupling reactions, protecting group strategies, and possibly transition-metal-catalyzed cyclizations. The synthesis pathway would need to carefully balance the reactivity of different functional groups while maintaining control over stereochemistry—a challenge that has been addressed by recent innovations in asymmetric catalysis and cross-coupling reactions.

The potential applications of this compound extend beyond traditional pharmaceutical research. Its structural complexity makes it an ideal candidate for exploring new concepts in supramolecular chemistry and materials science. For instance, researchers could investigate its ability to form self-assembled structures or serve as a component in advanced materials with tailored properties.

In conclusion, 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}cyclopentane-1-carboxylic acid (CAS No 2172106-77-1) is a multifaceted molecule with significant potential in various areas of chemical research. Its unique combination of functional groups and structural features positions it as a valuable tool for advancing our understanding of complex molecular systems and developing innovative solutions in drug discovery and beyond.